Cas no 1337051-97-4 (2-(1-aminobutyl)-4,6-dichlorophenol)

• Product Name: 2-(1-aminobutyl)-4,6-dichlorophenol
• CAS No: 1337051-97-4
• MF: C₁₀H₁₃Cl₂NO
• MW: 234.122320890427
• CID: 5581812
• PubChem ID: 129997167
• Update Time: 2025-10-28

2-(1-aminobutyl)-4,6-dichlorophenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(1-aminobutyl)-4,6-dichloro-
• 2-(1-AMINOBUTYL)-4,6-DICHLOROPHENOL
• 1337051-97-4
• EN300-1277238
• 2-(1-aminobutyl)-4,6-dichlorophenol

• Inchi： 1S/C10H13Cl2NO/c1-2-3-9(13)7-4-6(11)5-8(12)10(7)14/h4-5,9,14H,2-3,13H2,1H3
• InChI Key： HQBYDEYDWCSLRT-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1O)C(CCC)N)Cl

Computed Properties

• Exact Mass: 233.0374194g/mol
• Monoisotopic Mass: 233.0374194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.286±0.06 g/cm3(Predicted)
• Boiling Point: 312.6±37.0 °C(Predicted)
• pka: 7.33±0.50(Predicted)

Additional information on 2-(1-aminobutyl)-4,6-dichlorophenol

Exploring the Properties and Applications of 2-(1-aminobutyl)-4,6-dichlorophenol (CAS No. 1337051-97-4)

2-(1-aminobutyl)-4,6-dichlorophenol (CAS No. 1337051-97-4) is a specialized organic compound that has garnered attention in pharmaceutical and agrochemical research due to its unique structural features. This chlorinated phenol derivative, characterized by an aminobutyl side chain, exhibits intriguing chemical properties that make it valuable for various applications. Researchers are particularly interested in its potential as a building block for drug discovery and as a key intermediate in the synthesis of bioactive molecules.

The molecular structure of 2-(1-aminobutyl)-4,6-dichlorophenol combines the reactivity of both phenolic and amino functional groups, allowing for diverse chemical transformations. This dual functionality makes it particularly useful in medicinal chemistry, where scientists are exploring its role in developing novel therapeutic agents. Recent studies have focused on its potential as a scaffold for antimicrobial compounds, addressing the growing global concern about antibiotic resistance.

In the field of material science, 2-(1-aminobutyl)-4,6-dichlorophenol has shown promise as a precursor for advanced polymers with specific thermal and mechanical properties. Its ability to participate in condensation reactions makes it valuable for creating specialized resins and coatings. Researchers are investigating its use in developing materials with enhanced durability and environmental resistance, responding to industry demands for more sustainable solutions.

The synthesis and optimization of 2-(1-aminobutyl)-4,6-dichlorophenol production processes have become a focus area for process chemists. With increasing interest in green chemistry principles, scientists are exploring more efficient and environmentally friendly routes to produce this compound. This aligns with current trends in chemical manufacturing that emphasize reduced waste and energy consumption.

Analytical characterization of 2-(1-aminobutyl)-4,6-dichlorophenol typically involves advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods are crucial for ensuring purity and confirming structural integrity, especially when the compound is intended for pharmaceutical applications. The development of robust analytical methods for this compound has been an active area of research, addressing the need for quality control in specialty chemical production.

In biochemical research, 2-(1-aminobutyl)-4,6-dichlorophenol has been studied for its potential interactions with biological systems. While not currently approved for therapeutic use, its structural features make it an interesting candidate for further investigation in drug discovery programs. Researchers are particularly interested in how its chlorophenol moiety might influence biological activity, especially in the context of enzyme inhibition studies.

The commercial availability of 2-(1-aminobutyl)-4,6-dichlorophenol (CAS No. 1337051-97-4) has expanded in recent years, reflecting growing demand from research institutions and pharmaceutical developers. Suppliers now offer various grades of purity to meet different research needs, from standard laboratory reagents to high-purity materials for advanced applications. This availability has facilitated more widespread investigation of the compound's properties and potential uses.

Safety considerations for handling 2-(1-aminobutyl)-4,6-dichlorophenol follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended when working with this material. These precautions align with current best practices in chemical safety management, which emphasize risk minimization in research environments.

Future research directions for 2-(1-aminobutyl)-4,6-dichlorophenol may include exploring its potential in catalysis, as a ligand in metal-organic frameworks, or as a component in advanced material systems. The compound's versatility suggests numerous possibilities for innovation, particularly in emerging fields like sustainable chemistry and green technology applications.

For researchers seeking detailed technical information about 2-(1-aminobutyl)-4,6-dichlorophenol (CAS No. 1337051-97-4), comprehensive data sheets are available from reputable chemical suppliers. These resources typically include physical properties, spectral data, and handling recommendations, providing valuable support for experimental design and safety planning in laboratory settings.